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Compound of Interest

Compound Name: Maltoheptaose

CAS No.: 137767-17-0

Cat. No.: B10825378

Get Quote

An In-depth Examination of a Key Maltooligosaccharide

Introduction
Maltoheptaose, a linear maltooligosaccharide composed of seven α-1,4-linked D-glucose

units, serves as a valuable tool in various fields of biochemical research and is of increasing

interest to drug development professionals. Its well-defined structure makes it a preferred

substrate for the enzymatic analysis of α-amylases, crucial enzymes in carbohydrate

metabolism and therapeutic targets in conditions such as diabetes. Furthermore, its properties

as an oligosaccharide lend it to applications in areas like cryopreservation and the study of

carbohydrate-protein interactions. This technical guide provides a comprehensive overview of

maltoheptaose, including its physicochemical properties, detailed experimental protocols for

its use, and insights into its biological relevance.

Physicochemical Properties of Maltoheptaose
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A thorough understanding of the physical and chemical characteristics of maltoheptaose is

essential for its effective use in experimental settings. The following table summarizes key

quantitative data for this maltooligosaccharide.

Property Value References

Molecular Formula C₄₂H₇₂O₃₆ [1]

Molecular Weight 1153.00 g/mol [1]

Exact Mass 1152.3803286 Da [1]

Appearance White powder/solid [2][3]

Melting Point >213 °C (decomposes) [2]

Boiling Point
1492.7 °C at 760 mmHg

(Predicted)
[4][5]

Density 1.85 g/cm³ (Predicted) [4][5]

Solubility

Slightly soluble in water and

methanol. Soluble in water at

50 mg/mL, yielding a clear,

colorless solution.

[2][3][5]

Storage Temperature

Room temperature or

refrigerator (-20°C for long-

term storage of solutions)

[2][3][6]

Core Applications and Experimental Protocols
Substrate for α-Amylase Activity Assays
Maltoheptaose is a highly specific substrate for α-amylase, an enzyme that hydrolyzes internal

α-1,4-glycosidic bonds in polysaccharides. The use of a defined oligosaccharide like

maltoheptaose, as opposed to complex substrates like starch, allows for more precise and

reproducible kinetic studies.[7]

This method relies on the quantification of reducing sugars produced upon the enzymatic

hydrolysis of maltoheptaose.
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Protocol:

Reagent Preparation:

Assay Buffer: 20 mM sodium phosphate buffer, pH 6.9, containing 6.7 mM NaCl.[7][8]

Maltoheptaose Solution: Prepare a 1% (w/v) solution of maltoheptaose in the assay

buffer.[7]

DNS Reagent: Dissolve 1 g of 3,5-dinitrosalicylic acid in 20 mL of 2 M NaOH. Add 30 g of

sodium potassium tartrate and bring the final volume to 100 mL with distilled water. Store

in a dark bottle.[7][9]

Maltose Standard Solutions: Prepare a series of maltose standards with known

concentrations (e.g., 0 to 2 mg/mL) in the assay buffer.[7][8]

Standard Curve Generation:

To a series of tubes, add a fixed volume of each maltose standard.

Add an equal volume of DNS reagent to each tube.[7]

Heat the tubes in a boiling water bath for 5-15 minutes.[7][10]

Cool the tubes on ice and dilute with a fixed volume of distilled water.[7][8]

Measure the absorbance at 540 nm and plot a standard curve of absorbance versus

maltose concentration.[7][10]

Enzymatic Reaction:

In separate tubes, add the maltoheptaose solution.

Equilibrate the tubes to the desired temperature (e.g., 37°C).[7]

Initiate the reaction by adding the α-amylase sample.

Incubate for a precise period (e.g., 10-30 minutes).[7]
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Stop the reaction by adding an equal volume of the DNS reagent.[7]

Color Development and Measurement:

Heat the reaction tubes in a boiling water bath for 5-15 minutes.[7][10]

Cool the tubes on ice and dilute with distilled water as done for the standard curve.[7][8]

Measure the absorbance at 540 nm.[10]

Determine the amount of reducing sugar produced from the standard curve.
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Workflow for the DNS-based α-amylase assay.

This assay provides real-time monitoring of α-amylase activity through a series of coupled

enzymatic reactions.

Protocol:

Reagent Preparation:

Assay Buffer: 50 mM HEPES buffer, pH 7.15, containing 70 mM NaCl and 1 mM CaCl₂.

[11]
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Maltoheptaose Solution: Prepare a stock solution of maltoheptaose in the assay buffer.

The final concentration in the assay will depend on the specific experimental design, often

around 3.5 mM.[11]

Coupling Enzyme Mix: A solution containing α-glucosidase and glucose-6-phosphate

dehydrogenase.

ATP/NADP⁺ Solution: A solution containing adenosine triphosphate (ATP) and

nicotinamide adenine dinucleotide phosphate (NADP⁺).

Assay Procedure (96-well plate format):

In each well, prepare a master mix containing the assay buffer, coupling enzyme mix, and

ATP/NADP⁺ solution.

Add the maltoheptaose solution to each well.

Incubate the plate at the desired temperature (e.g., 37°C) for 5-10 minutes to allow for

temperature equilibration and to establish a baseline reading.[7]

Initiate the reaction by adding the α-amylase sample to each well.

Immediately begin monitoring the increase in absorbance at 340 nm in a kinetic mode for

a set period (e.g., 10-20 minutes), with readings taken at regular intervals.[7]

Data Analysis:

Calculate the rate of reaction (ΔA340/min) from the linear portion of the absorbance

versus time curve.

The amylase activity can be calculated using the Beer-Lambert law and the molar

extinction coefficient of NADPH at 340 nm (6220 M⁻¹cm⁻¹).[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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